Cas no 104996-57-8 (2-[(4-methylquinolin-2-yl)sulfanyl]acetamide)

• Product Name: 2-[(4-methylquinolin-2-yl)sulfanyl]acetamide
• CAS No: 104996-57-8
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• CID: 3061378
• PubChem ID: 844163
• Update Time: 2025-06-26

2-[(4-methylquinolin-2-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((4-methylquinolin-2-yl)thio)acetamide
• 2-[(4-methylquinolin-2-yl)sulfanyl]acetamide
• HMS1671I10
• CBKinase1_015224
• STK973773
• SB68979
• Z20244074
• CBKinase1_002824
• 2-(4-Methyl-quinolin-2-ylsulfanyl)-acetamide
• BRD-K62892936-001-01-7
• 2-[(4-methyl-2-quinolinyl)sulfanyl]acetamide
• Oprea1_020432
• Oprea1_398618
• F1411-0357
• AL-281/15328322
• 104996-57-8
• AKOS000660143
• 2-(4-methylquinolin-2-yl)sulfanylacetamide
• CS-0281113

• MDL： MFCD02591429
• Inchi： 1S/C12H12N2OS/c1-8-6-12(16-7-11(13)15)14-10-5-3-2-4-9(8)10/h2-6H,7H2,1H3,(H2,13,15)
• InChI Key： LRRNTYJDOASKBI-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)C1=CC(C)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 232.06703418Da
• Monoisotopic Mass: 232.06703418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-[(4-methylquinolin-2-yl)sulfanyl]acetamide

2-[(4-Methylquinolin-2-yl)sulfanyl]acetamide: A Comprehensive Overview

The compound with CAS No. 104996-57-8, commonly referred to as 2-[(4-methylquinolin-2-yl)sulfanyl]acetamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a quinoline derivative with a sulfanyl group and an acetamide moiety. The quinoline core, a bicyclic aromatic system, is a well-known scaffold in medicinal chemistry due to its versatility and potential for bioactivity.

Recent studies have highlighted the antimicrobial properties of 2-[(4-methylquinolin-2-yl)sulfanyl]acetamide, particularly against gram-positive bacteria. Researchers have explored the mechanism behind its activity, suggesting that the compound interferes with bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs). This finding underscores its potential as a lead compound for developing novel antibiotics, especially in light of the growing threat of antibiotic resistance.

In addition to its antimicrobial effects, 2-[(4-methylquinolin-2-yl)sulfanyl]acetamide has shown promise in anticancer research. Preclinical studies indicate that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast and colon cancer cells. The sulfanyl group is believed to play a critical role in modulating the compound's bioavailability and cellular uptake, making it a compelling candidate for further investigation in oncology.

The synthesis of 2-[(4-methylquinolin-2-yl)sulfanyl]acetamide involves a multi-step process that begins with the preparation of the quinoline derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving scalability. These improvements are particularly important for transitioning the compound from laboratory research to industrial production.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure and purity. These tools are essential for ensuring consistency in both research and manufacturing processes.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of 2-[(4-methylquinolin-2-yl)sulfanyl]acetamide into clinical applications. Its dual potential as an antimicrobial and anticancer agent positions it as a valuable asset in the pipeline of innovative therapeutic agents.